Cas no 352030-17-2 (Carbamic acid, (4-chloro-3-methylphenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (4-chloro-3-methylphenyl)-, 1,1-dimethylethyl ester
• CAS No: 352030-17-2
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 1469064
• PubChem ID: 21905898
• Update Time: 2025-04-20

Carbamic acid, (4-chloro-3-methylphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-chloro-3-methylphenyl)-, 1,1-dimethylethyl ester
• tert-Butyl (4-chloro-3-methylphenyl)carbamate
• SCHEMBL4589638
• MQEFECQFEVCAJQ-UHFFFAOYSA-N
• 352030-17-2
• tert-Butyl 4-chloro-3-methylphenyl-carbamate
• tert-Butyl 4-chloro-3-methylphenylcarbamate

• Inchi： 1S/C12H16ClNO2/c1-8-7-9(5-6-10(8)13)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： MQEFECQFEVCAJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.08708
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33